Cas no 959237-45-7 (1-(4-chloropyrimidin-2-yl)pyrrolidin-3-ol)

1-(4-chloropyrimidin-2-yl)pyrrolidin-3-ol structure
959237-45-7 structure
Product Name:1-(4-chloropyrimidin-2-yl)pyrrolidin-3-ol
CAS No:959237-45-7
MF:C8H10ClN3O
MW:199.637500286102
CID:2103487
PubChem ID:45787534
Update Time:2025-04-21

1-(4-chloropyrimidin-2-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(4-chloropyrimidin-2-yl)pyrrolidin-3-ol
    • AB54116
    • AKOS006311723
    • DA-00158
    • 959237-45-7
    • JNEIOMYUNLFYCC-UHFFFAOYSA-N
    • SCHEMBL3511418
    • Inchi: 1S/C8H10ClN3O/c9-7-1-3-10-8(11-7)12-4-2-6(13)5-12/h1,3,6,13H,2,4-5H2
    • InChI Key: JNEIOMYUNLFYCC-UHFFFAOYSA-N
    • SMILES: ClC1=CC=NC(=N1)N1CCC(C1)O

Computed Properties

  • Exact Mass: 199.0512396Da
  • Monoisotopic Mass: 199.0512396Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 49.3Ų
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